Cas no 2580210-53-1 (ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate)

• Product Name: ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate
• CAS No: 2580210-53-1
• MF: C₁₁H₁₇F₂NO₂
• MW: 233.254990339279
• CID: 5662477
• PubChem ID: 165892200
• Update Time: 2025-10-19

ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580210-53-1
• EN300-27728147
• ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate

• Inchi： 1S/C11H17F2NO2/c1-2-16-9(15)10-3-4-11(12,13)5-8(10)6-14-7-10/h8,14H,2-7H2,1H3
• InChI Key： JEBUCEIBRFJFDP-UHFFFAOYSA-N
• SMILES： FC1(CCC2(C(=O)OCC)CNCC2C1)F

Computed Properties

• Exact Mass: 233.12273511g/mol
• Monoisotopic Mass: 233.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Additional information on ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate

Ethyl 6,6-Difluoro-Octahydro-1H-Isoindole-3a-Carboxylate: A Comprehensive Overview

Ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate (CAS No. 2580210-53-1) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its isoindole core structure, which is a bicyclic system consisting of a benzene ring fused with a five-membered ring containing one nitrogen atom. The presence of two fluorine atoms at the 6-position of the isoindole ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing fluorinated isoindoles, which are known for their applications in optoelectronic devices. The fluorination at the 6-position not only enhances the stability of the molecule but also imparts unique photophysical properties, making it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate typically involves a multi-step process that begins with the preparation of the isoindole core. One common approach is the cyclization of an amino alkyne derivative under acidic conditions, followed by fluorination using electrophilic fluorinating agents such as NFSI or DAST. The carboxylation step is often achieved through esterification reactions using appropriate alkylating agents. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, reducing the overall cost and improving the yield.

One of the most promising applications of this compound lies in its use as a building block for drug discovery. The isoindole framework is known to exhibit bioactivity in various biological systems, and the addition of fluorine atoms further enhances its pharmacokinetic properties. For example, studies have shown that ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate derivatives can act as inhibitors of certain enzymes involved in metabolic pathways, making them potential candidates for therapeutic interventions.

In addition to its chemical and biological applications, ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate has also been investigated for its role in polymer chemistry. The compound's ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. These materials are being explored for use in high-performance composites and advanced coatings.

From an environmental perspective, recent research has focused on understanding the biodegradation pathways of ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms, resulting in the formation of less complex intermediates. This information is crucial for assessing its environmental impact and ensuring sustainable practices in its production and application.

In conclusion, ethyl 6,6-difluoro-octahydro-1H-isoindole-3a-carboxylate (CAS No. 2580210